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Compound of Interest

Tetramethylammonium
Compound Name:
hydrogensulfate

Cat. No.: B1630505

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
tetramethylammonium hydrogensulfate, with a primary focus on its melting point. It is
designed to furnish researchers, scientists, and professionals in drug development with
essential data and detailed experimental protocols to support their research and development
activities. This document includes a summary of quantitative data, a detailed experimental
protocol for melting point determination via Differential Scanning Calorimetry (DSC), and a
workflow diagram illustrating its application in analytical chemistry.

Physicochemical Data: Melting Point of
Tetramethylammonium Hydrogensulfate

The melting point of tetramethylammonium hydrogensulfate has been reported in various
sources. The data, including variations for its hydrate form, are summarized in the table below

for ease of comparison.
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. Reported Reported
Chemical . . . .
CAS Number Melting Point Melting Point Notes
Name
(°C) (°F)
Tetramethylamm
) Anhydrous form.
onium 80526-82-5 295 - 297 563 - 566.6 1
hydrogensulfate
Tetramethylamm
) Anhydrous form.
onium 80526-82-5 290 554 2]
hydrogensulfate
Tetramethylamm ]
] Literature value
onium
207738-07-6 292 - 295 557.6 - 563 for the hydrate.

hydrogensulfate

hydrate

[3]4]

Experimental Protocol: Determination of Melting
Point by Differential Scanning Calorimetry (DSC)

Objective: To accurately determine the melting point of tetramethylammonium

hydrogensulfate using Differential Scanning Calorimetry (DSC), a technique that measures

the difference in heat flow between a sample and a reference as a function of temperature.

Apparatus and Materials:

Crimper for sealing sample pans

Microbalance (accurate to at least 0.01 mg)

Inert purge gas (e.g., nitrogen or argon)

Differential Scanning Calorimeter (DSC) instrument

Standard aluminum or hermetically sealed sample pans and lids

Tetramethylammonium hydrogensulfate sample (high purity)
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Procedure:
e Instrument Calibration:

o Calibrate the DSC instrument for temperature and enthalpy using certified reference
materials (e.g., indium, zinc) according to the manufacturer's instructions. This ensures the
accuracy of the measured melting point.

e Sample Preparation:

o Accurately weigh 2-5 mg of the tetramethylammonium hydrogensulfate sample into a
standard aluminum sample pan using a microbalance.

o Hermetically seal the pan with a lid using a crimper. This is crucial to prevent any loss of
volatile substances or interaction with the atmosphere during heating.

o Prepare an empty, sealed aluminum pan to be used as a reference.

¢ DSC Measurement:

[e]

Place the sealed sample pan and the reference pan into the DSC cell.

o Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50
mL/min) to provide a stable and inert atmosphere.

o Equilibrate the sample at a starting temperature well below the expected melting point
(e.g., 30°C).

o Heat the sample at a constant rate, typically 10°C/min, to a temperature well above the
expected melting point (e.g., 320°C).

o Record the heat flow as a function of temperature.
o Data Analysis:

o The melting process will be observed as an endothermic peak on the DSC thermogram.
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o The onset temperature of the endothermic peak is typically taken as the melting point of
the substance.

o The peak temperature and the enthalpy of fusion (the area under the peak) can also be
determined from the thermogram.

o Perform the analysis in triplicate to ensure reproducibility and report the average melting
point with the standard deviation.

Application Workflow: lon-Pair Chromatography

Tetramethylammonium hydrogensulfate is frequently utilized as an ion-pairing agent in
High-Performance Liquid Chromatography (HPLC) to enhance the retention and separation of
ionic analytes on a reversed-phase column. The following diagram illustrates the general
workflow for this application.

Click to download full resolution via product page

Caption: Workflow for HPLC analysis using tetramethylammonium hydrogensulfate as an
lon-pairing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 80526-82-5 CAS | TETRAMETHYL AMMONIUM HYDROGEN SULPHATE | Quaternary
Ammonium Compounds | Article No. 6223B [lobachemie.com]

3. Tetramethylammonium hydrogensulfate 98 207738-07-6 [sigmaaldrich.com]

4. 98%, solid | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide on Tetramethylammonium
Hydrogensulfate: Physicochemical Properties and Analytical Methodologies]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1630505#melting-
point-of-tetramethylammonium-hydrogensulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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